Cas no 39025-25-7 (GUGGULSTEROLI)

• Product Name: GUGGULSTEROLI
• CAS No: 39025-25-7
• MF: C₂₇H₄₄O₄
• MW: 432.6
• CID: 924159
• PubChem ID: 162901794
• Update Time: 2024-02-29

GUGGULSTEROLI Chemical and Physical Properties

Names and Identifiers

• GUGGULSTEROLI
• Guggulsterol I
• CID 101297673
• (22R,20ξ)-16β,20,22-Trihydroxycholest-4-en-3-one
• (16beta,22R)-16,20,22-Trihydroxycholest-4-en-3-one
• 39025-25-7
• DTXSID201240950

• Inchi： 1S/C27H44O4/c1-16(2)6-9-23(30)27(5,31)24-22(29)15-21-19-8-7-17-14-18(28)10-12-25(17,3)20(19)11-13-26(21,24)4/h14,16,19-24,29-31H,6-13,15H2,1-5H3/t19-,20+,21+,22+,23-,24+,25+,26+,27?/m1/s1
• InChI Key： OOTWVICJYKMZRC-YUHDYOHUSA-N
• SMILES： O[C@H]1C[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3CC[C@]2(C)[C@H]1C(C)([C@@H](CCC(C)C)O)O)=O

Computed Properties

• Exact Mass: 432.32395988g/mol
• Monoisotopic Mass: 432.32395988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8
• XLogP3: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Trihydroxy bile acids, alcohols and derivatives